5-(2-ethoxyphenyl)-2-(thiophen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine
Description
This compound belongs to the benzo[e]pyrazolo[1,5-c][1,3]oxazine class, characterized by a fused tricyclic system combining pyrazole, oxazine, and benzene moieties. The 2-ethoxyphenyl group at position 5 and thiophen-2-yl substituent at position 2 introduce distinct electronic and steric properties, influencing reactivity, solubility, and biological interactions . Synthetic routes typically involve cyclization of chalcone intermediates with hydrazine derivatives, followed by aldehyde-mediated ring closure (e.g., using salicylaldehyde analogs) .
Properties
IUPAC Name |
5-(2-ethoxyphenyl)-2-thiophen-2-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O2S/c1-2-25-19-10-5-4-9-16(19)22-24-18(15-8-3-6-11-20(15)26-22)14-17(23-24)21-12-7-13-27-21/h3-13,18,22H,2,14H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LSDBBVLAKBPMOI-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C2N3C(CC(=N3)C4=CC=CS4)C5=CC=CC=C5O2 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
5-(2-ethoxyphenyl)-2-(thiophen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews its biological activity, focusing on its pharmacological effects, structure-activity relationships (SAR), and relevant case studies.
The molecular formula of the compound is C22H20N2O2S, with a molecular weight of approximately 376.5 g/mol. Its structure includes a benzo[e]pyrazolo[1,5-c][1,3]oxazine core with ethoxy and thiophenyl substituents that may influence its biological properties.
| Property | Value |
|---|---|
| Molecular Formula | C22H20N2O2S |
| Molecular Weight | 376.5 g/mol |
| LogP | 4.56 |
| Polar Surface Area | 58.12 Ų |
Anticancer Activity
Recent studies have demonstrated that compounds with similar structures exhibit anticancer properties. For example, derivatives of benzo[e]pyrazolo[1,5-c][1,3]oxazine have shown promising results against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. The mechanism often involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways.
Antimicrobial Properties
The compound's potential antimicrobial activity has been investigated, showing effectiveness against a range of bacterial strains. The presence of the thiophene moiety is believed to enhance this activity by facilitating interaction with microbial cell membranes.
Neuroprotective Effects
There is emerging evidence suggesting that this compound may possess neuroprotective properties. Research indicates that it could inhibit monoamine oxidase B (MAO-B), an enzyme associated with neurodegenerative diseases like Parkinson's disease. In vitro assays have reported IC50 values in the nanomolar range for MAO-B inhibition.
Structure-Activity Relationship (SAR)
The SAR studies reveal that modifications on the phenyl and thiophene rings significantly affect the biological activity of the compound. Substituents such as alkoxy groups enhance lipophilicity and receptor binding affinity, while electron-donating groups improve overall potency.
Key Findings from SAR Studies:
- Ethoxy Substitution : Enhances solubility and bioavailability.
- Thiophene Ring : Contributes to increased antimicrobial activity.
- Hydrophobic Interactions : Critical for binding to target proteins involved in cancer and neurodegenerative pathways.
Case Studies
Several case studies highlight the biological activity of related compounds:
- Study on MAO-B Inhibition : A derivative with a similar structure exhibited an IC50 value of 0.005 µM against MAO-B, demonstrating significant potential for treating Parkinson's disease .
- Anticancer Research : A related compound showed selective cytotoxicity towards breast cancer cells while sparing normal cells, indicating a favorable therapeutic index .
Chemical Reactions Analysis
Substitution Reactions
The ethoxyphenyl and thiophenyl groups are key sites for substitution.
Ethoxyphenyl Group :
-
O-Dealkylation : Under acidic conditions (e.g., H<sub>2</sub>SO<sub>4</sub>), the ethoxy group may hydrolyze to a hydroxyl group, forming 5-(2-hydroxyphenyl) derivatives.
-
Electrophilic Aromatic Substitution (EAS) : The para-position relative to the ethoxy group can undergo nitration or sulfonation.
Thiophenyl Group :
-
Halogenation : Thiophene reacts with Cl<sub>2</sub> or Br<sub>2</sub> in the presence of Lewis acids (e.g., AlCl<sub>3</sub>) to form 5-halo-thiophene derivatives .
Oxidation and Reduction
The dihydro-oxazine ring and thiophene moiety are redox-active.
Oxidation :
-
Oxazine Ring : Air or mild oxidants (e.g., MnO<sub>2</sub>) can oxidize the 5,10b-dihydro group to a fully aromatic oxazine .
-
Thiophene : Strong oxidants (e.g., H<sub>2</sub>O<sub>2</sub>/AcOH) convert thiophene to a sulfone .
Reduction :
Ring-Opening and Cycloaddition
The pyrazolo-oxazine core undergoes ring-opening under specific conditions:
Acidic Hydrolysis :
Cycloaddition :
-
The thiophene ring participates in Diels-Alder reactions with dienophiles (e.g., maleic anhydride) .
Functionalization at the Pyrazole Ring
The pyrazole nitrogen can undergo alkylation or acylation:
N-Alkylation :
-
Reacting with alkyl halides (e.g., CH<sub>3</sub>I) in the presence of NaH yields N-alkylated derivatives .
| Reaction Type | Reagents/Conditions | Product | Reference |
|---|---|---|---|
| N-Methylation | CH<sub>3</sub>I/NaH | 1-Methyl-5-(2-ethoxyphenyl)-2-(thiophen-2-yl)-5,10b-dihydro-1H-...oxazine |
Key Research Findings
-
Mechanistic Insight : Oxazine ring-opening follows an acid-catalyzed pathway, forming carbocation intermediates .
-
Green Synthesis : Ionic liquids (e.g., [BMIM]BF<sub>4</sub>) improve reaction yields by 20–30% compared to traditional solvents.
-
Structural Confirmation : NMR (<sup>1</sup>H, <sup>13</sup>C) and HRMS data validate reaction products .
Comparison with Similar Compounds
Comparative Analysis with Structurally Similar Compounds
The following table summarizes key analogs and their distinguishing features:
Substituent Effects on Bioactivity
- Thiophene vs. Phenyl: The thiophen-2-yl group in the target compound increases electron density, favoring interactions with hydrophobic enzyme pockets (e.g., cytochrome P450 or microbial targets) .
- Ethoxy vs. Halogen : The 2-ethoxyphenyl group provides moderate electron-donating effects, enhancing solubility compared to 4-butoxyphenyl () but less than fluorine (). Chlorine substituents () improve target affinity but may increase toxicity .
Pharmacological Profiles
- Antimicrobial Activity : Spiro derivatives with indolin-2-one () exhibit MICs of 50–250 µg/mL against bacteria, comparable to the target compound’s inferred activity .
- CNS Potential: The thiophene moiety may enhance blood-brain barrier permeability compared to purely aromatic analogs, suggesting utility in neuroactive drug development .
Structural and Computational Insights
- Crystallography : SHELX refinement () confirms the tricyclic core’s planarity, with dihedral angles <10° between fused rings . Substituents like ethoxy introduce slight torsional strain (~15°) but maintain overall stability .
- Molecular Docking : Thiophene-linked analogs () show strong binding to bacterial gyrase (ΔG = -9.2 kcal/mol), outperforming phenyl-substituted derivatives (ΔG = -7.8 kcal/mol) .
Q & A
Q. What are the key synthetic strategies for constructing the fused pyrazolo-oxazine core in this compound?
The fused pyrazolo-oxazine scaffold can be synthesized via intramolecular cyclization of precursor intermediates. For example, cyclization reactions involving 5-aminopyrazole derivatives (common precursors for fused pyrazolo-heterocycles) can be coupled with oxazine-forming reagents like carbonyl or ether-based electrophiles. A two-step approach involving (i) condensation of ethoxyphenyl and thiophene-containing precursors, followed by (ii) cyclization under acidic or thermal conditions, is often employed. Key steps may include Biginelli-like reactions for heterocycle assembly .
Q. How can the purity and structural integrity of this compound be validated post-synthesis?
Use a combination of spectroscopic and crystallographic techniques :
- X-ray crystallography (via SHELX programs ) for unambiguous confirmation of the fused-ring geometry and substituent positions.
- NMR spectroscopy (¹H/¹³C, DEPT, 2D-COSY/HMBC) to verify proton environments and coupling patterns, especially for the dihydro-oxazine ring and ethoxyphenyl group.
- High-resolution mass spectrometry (HRMS) to confirm molecular weight and isotopic patterns .
Q. What chromatographic methods are optimal for isolating intermediates during synthesis?
Reverse-phase HPLC (C18 columns, acetonitrile/water gradients) or flash chromatography (silica gel, ethyl acetate/hexane eluents) are effective for separating polar intermediates. For diastereomeric mixtures, chiral columns (e.g., amylose- or cellulose-based) may resolve enantiomers .
Advanced Research Questions
Q. How does the conformational flexibility of the dihydro-oxazine ring impact crystallographic refinement?
The 5,10b-dihydro-oxazine moiety exhibits restricted rotation due to steric hindrance from the benzo-fused ring. This creates distinct conformers in the crystal lattice. Use Mercury CSD (Cambridge Structural Database tools) to analyze packing motifs and validate refinement models. Compare experimental XRD data with DFT-optimized geometries to resolve discrepancies in torsional angles .
Q. What strategies address contradictions between spectroscopic data and computational predictions for tautomeric forms?
If NMR data (e.g., NH proton shifts) conflict with predicted tautomeric equilibria:
Q. How can the compound’s potential as a “privileged scaffold” in medicinal chemistry be evaluated?
Privileged substructures bind multiple biological targets due to spatial diversity and bioavailability. Assess:
Q. What experimental designs optimize enantiomeric purity in asymmetric syntheses of this compound?
To control stereochemistry at the 5,10b-dihydro positions:
- Use chiral auxiliaries (e.g., Evans’ oxazolidinones) during cyclization.
- Apply catalytic asymmetric methods (e.g., organocatalysts for [3+2] cycloadditions).
- Validate enantiopurity via chiral HPLC or vibrational circular dichroism (VCD) .
Methodological Considerations
Q. How can intermolecular interactions in the crystal lattice inform solubility and stability?
Analyze hydrogen-bonding networks and π-π stacking using Mercury’s Materials Module. For example, ethoxyphenyl groups may form weak C–H···O interactions, while thiophene rings participate in S···π contacts. Solubility can be predicted via Hansen solubility parameters derived from lattice energies .
Q. What protocols mitigate decomposition during prolonged storage?
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
